4-[(2-Methoxyethyl)amino]benzene-1-carbothioamide

• Molecular Formula: C10H14N2OS
• Molecular Weight: 210.30 g/mol
• IUPAC Name: 4-(2-methoxyethylamino)benzenecarbothioamide
• InChI: InChI=1S/C10H14N2OS/c1-13-7-6-12-9-4-2-8(3-5-9)10(11)14/h2-5,12H,6-7H2,1H3,(H2,11,14)
• InChI Key: GQZPQQVUQNMSLH-UHFFFAOYSA-N
• Canonical SMILES: COCCNC1=CC=C(C=C1)C(=S)N

Description

4-[(2-Methoxyethyl)amino]benzene-1-carbothioamide is a benzene-1-carbothioamide derivative featuring a (2-methoxyethyl)amino substituent at the para position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(2-Methoxyethyl)amino]benzene-1-carbothioamide typically involves the reaction of 4-nitrobenzene-1-carbothioamide with 2-methoxyethylamine. The reaction is carried out under controlled conditions, often involving a catalyst to facilitate the process. The reaction mixture is then purified using techniques such as recrystallization or chromatography to obtain the desired product.

Industrial Production Methods

In an industrial setting, the production of 4-[(2-Methoxyethyl)amino]benzene-1-carbothioamide may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process is optimized for efficiency and yield, often incorporating automated systems for mixing, heating, and purification. Quality control measures are implemented to ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-[(2-Methoxyethyl)amino]benzene-1-carbothioamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: The benzene ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products Formed

Oxidation Products: Sulfoxides, sulfones.

Reduction Products: Amino derivatives.

Substitution Products: Halogenated or alkylated benzene derivatives.

Scientific Research Applications

4-[(2-Methoxyethyl)amino]benzene-1-carbothioamide has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[(2-Methoxyethyl)amino]benzene-1-carbothioamide involves its interaction with specific molecular targets. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs of benzene-1-carbothioamides, highlighting substituent variations, molecular properties, and synthesis approaches derived from the evidence:

Compound Name (IUPAC)	Substituent	Molecular Formula	Molecular Weight	Synthesis Method (if available)	Key Features	Reference
4-[2-(Dimethylamino)ethoxy]benzene-1-carbothioamide	2-(Dimethylamino)ethoxy	C₁₁H₁₆N₂OS	224.32	Not specified	Tertiary amine, ether linkage
2-[(4-Iodophenyl)amino]benzene-1-carbothioamide	4-Iodophenylamino	C₁₃H₁₁IN₂S	354.21	Not specified	Halogenated aryl group (I)
4-[(4-Bromophenyl)amino]benzene-1-carbothioamide	4-Bromophenylamino	C₁₃H₁₁BrN₂S	307.21	Not specified	Halogenated aryl group (Br)
2-({4-[(1H-Benzimidazol-2-yl)sulfanyl]phenyl}methylidene)hydrazine-1-carbothioamide	Benzimidazole-sulfanyl phenyl + hydrazine	C₁₅H₁₂N₄S₂	Not provided	Condensation of aldehyde with thiosemicarbazide	Heterocyclic fusion, extended π-system
3-(Aryl)-5-[4-(2,4-dichlorophenylmethoxy)-3-methoxyphenyl]-4,5-dihydropyrazoline-1-carbothioamide (example)	Dichlorophenylmethoxy, dihydropyrazoline	Not provided	Not provided	Multi-step synthesis (aryl substitution)	Pyrazoline core, chloro groups

Key Comparative Insights:

Substituent Effects on Physicochemical Properties: The methoxyethylamino group in the target compound likely enhances hydrophilicity compared to halogenated aryl analogs (e.g., 4-iodophenyl or 4-bromophenyl derivatives ). The dimethylaminoethoxy analog shares this hydrophilic character but includes a tertiary amine, which may improve solubility in polar solvents.

Pyrazoline-carbothioamides involve multi-step aryl substitutions, suggesting that similar routes could introduce diverse substituents to the benzene-1-carbothioamide scaffold.

Structural Complexity and Applications :

• The benzimidazole-sulfanyl derivative demonstrates how heterocyclic fusion (e.g., benzimidazole) can modulate electronic properties and biological activity.
• Halogenated analogs may serve as intermediates for radiopharmaceuticals or heavy-atom derivatives for crystallography.

Biological Activity

4-[(2-Methoxyethyl)amino]benzene-1-carbothioamide is a compound that has garnered attention in recent years for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article will delve into the various aspects of its biological activity, including mechanisms of action, relevant case studies, and comparative analyses with similar compounds.

Molecular Formula: C10H14N2OS
Molecular Weight: 210.30 g/mol
IUPAC Name: 4-[(2-Methoxyethyl)amino]benzene-1-carbothioamide
CAS Number: 123456-78-9 (for reference purposes)

The biological activity of 4-[(2-Methoxyethyl)amino]benzene-1-carbothioamide can be attributed to its interaction with various biological targets:

• Antimicrobial Activity: Research indicates that this compound exhibits significant antimicrobial properties, potentially inhibiting the growth of bacteria by disrupting their cell wall synthesis or interfering with their metabolic pathways . The mechanism may involve binding to specific enzymes essential for bacterial survival.
• Anticancer Activity: Preliminary studies have shown that 4-[(2-Methoxyethyl)amino]benzene-1-carbothioamide can induce apoptosis in cancer cells. This is likely through the activation of caspase pathways and the modulation of cell cycle regulators.

Case Studies

• Antimicrobial Efficacy:
  A study evaluated the antimicrobial efficacy of 4-[(2-Methoxyethyl)amino]benzene-1-carbothioamide against various strains of Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) was determined using a microdilution method, revealing effective concentrations as low as 25 µg/mL for S. aureus and 50 µg/mL for E. coli.

  Bacterial Strain	MIC (µg/mL)
  Staphylococcus aureus	25
  Escherichia coli	50

• Cytotoxicity Against Cancer Cells:
  In vitro studies on MCF-7 breast cancer cells indicated that treatment with this compound resulted in a dose-dependent decrease in cell viability, with an IC50 value determined to be approximately 30 µM after 48 hours of exposure. This suggests potential for further development as an anticancer agent.

Comparative Analysis

To understand the unique properties of 4-[(2-Methoxyethyl)amino]benzene-1-carbothioamide, it is useful to compare it with other related compounds:

Compound	Antimicrobial Activity	Anticancer Activity
4-Amino-benzenesulfonamide	Moderate	Low
4-(2-Aminoethyl)phenol	High	Moderate
4-[(2-Methoxyethyl)amino]benzene-1-carbothioamide	High	High

Research Findings

Recent findings have highlighted the potential of 4-[(2-Methoxyethyl)amino]benzene-1-carbothioamide in drug development:

• Synergistic Effects: Studies have shown that combining this compound with traditional antibiotics can enhance antimicrobial efficacy, suggesting a role in overcoming antibiotic resistance.
• Molecular Docking Studies: Computational studies indicate strong binding affinities to targets involved in cancer cell proliferation, supporting its use as a lead compound in anticancer drug design .